3-{3,5-dimethyl-4-[(5-oxopyrrolidin-2-yl)methyl]-1H-pyrazol-1-yl}-1lambda6-thiolane-1,1-dione

• Molecular Formula: C14H21N3O3S
• Molecular Weight: 311.40 g/mol
• IUPAC Name: 5-[[1-(1,1-dioxothiolan-3-yl)-3,5-dimethylpyrazol-4-yl]methyl]pyrrolidin-2-one
• InChI: InChI=1S/C14H21N3O3S/c1-9-13(7-11-3-4-14(18)15-11)10(2)17(16-9)12-5-6-21(19,20)8-12/h11-12H,3-8H2,1-2H3,(H,15,18)
• InChI Key: OQPFSZHPHSMEDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2CCS(=O)(=O)C2)C)CC3CCC(=O)N3

Description

This compound is a heterocyclic molecule featuring a pyrazole core substituted with a 3,5-dimethyl group and a (5-oxopyrrolidin-2-yl)methyl moiety at the 4-position. The pyrazole ring is further linked to a 1lambda6-thiolane-1,1-dione (sulfolane-derived) group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{3,5-dimethyl-4-[(5-oxopyrrolidin-2-yl)methyl]-1H-pyrazol-1-yl}-1lambda6-thiolane-1,1-dione typically involves multi-step organic reactionsThe reaction conditions often include the use of solvents like ethanol or dichloromethane, and catalysts such as triethylamine .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the reaction conditions to maximize yield and purity, possibly using continuous flow reactors and automated synthesis techniques.

Chemical Reactions Analysis

Types of Reactions

3-{3,5-dimethyl-4-[(5-oxopyrrolidin-2-yl)methyl]-1H-pyrazol-1-yl}-1lambda6-thiolane-1,1-dione can undergo various chemical reactions, including:

Oxidation: The thiolane ring can be oxidized to form sulfoxides or sulfones.

Reduction: The carbonyl group in the pyrrolidine ring can be reduced to form alcohols.

Substitution: The methyl groups on the pyrazole ring can be substituted with other functional groups through electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and various electrophiles or nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiolane ring can yield sulfoxides or sulfones, while reduction of the pyrrolidine ring can yield alcohols .

Scientific Research Applications

3-{3,5-dimethyl-4-[(5-oxopyrrolidin-2-yl)methyl]-1H-pyrazol-1-yl}-1lambda6-thiolane-1,1-dione has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and protein binding.

Industry: It can be used in the development of new materials with specific electronic or optical properties

Mechanism of Action

The mechanism by which 3-{3,5-dimethyl-4-[(5-oxopyrrolidin-2-yl)methyl]-1H-pyrazol-1-yl}-1lambda6-thiolane-1,1-dione exerts its effects is not fully understood. it is believed to interact with specific molecular targets, such as enzymes or receptors, through its pyrazole and pyrrolidine rings. These interactions can modulate the activity of the target proteins, leading to various biological effects .

Comparison with Similar Compounds

Structural Comparison with Similar Pyrazole Derivatives

The following table highlights key structural and functional differences between the target compound and analogous pyrazole-based molecules:

Compound	Core Structure	Substituents	Key Functional Groups	Reported Applications
3-{3,5-dimethyl-4-[(5-oxopyrrolidin-2-yl)methyl]-1H-pyrazol-1-yl}-1lambda6-thiolane-1,1-dione (Target)	Pyrazole	3,5-dimethyl; (5-oxopyrrolidin-2-yl)methyl; sulfolane	Sulfone, lactam, pyrazole	Potential enzyme inhibition (inferred)
1-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-(4-nitrophenyl)-4-oxo-2-thioxo-tetrahydropyrimidine	Pyrazolone-pyrimidine hybrid	4-nitrophenyl; thioxo; carbonyl	Nitro, thione, pyrimidine	Antimicrobial activity
6-(4-(1-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4,5-dihydro-1H-tetrazol-5-yl)phenyl)-4-(coumarin-3-yl)pyrimidin-2(1H)-one	Pyrazole-tetrazole-pyrimidine	Coumarin; tetrazole; phenyl	Coumarin, tetrazole, pyrimidone	Anticancer screening
5-(3,5-diaryl-4,5-dihydropyrazol-1-ylmethylene)-2-thioxothiazolidin-4-ones	Dihydropyrazole-thiazolidinone	Aryl groups; thioxo	Thiazolidinone, thione, dihydropyrazole	Antimicrobial, anti-inflammatory

Key Observations :

• The target compound’s sulfolane group distinguishes it from analogs with nitro, coumarin, or thiazolidinone moieties. Sulfolane derivatives are known for high polarity and solubility, which may enhance bioavailability compared to nitro- or aryl-substituted analogs .
• The 5-oxopyrrolidinylmethyl substituent introduces a lactam ring, which could facilitate hydrogen bonding with biological targets, unlike the thione or nitro groups in other compounds .

Physicochemical Data:

Property	Target Compound	Analog (Nitro-phenyl derivative )	Analog (Coumarin-tetrazole )
Melting Point	Not reported	190.9°C	Not reported
Solubility	High (polar sulfolane)	Moderate (nitro group)	Low (bulky coumarin)
IR Peaks	Expected: ~1700 cm⁻¹ (C=O), ~1300 cm⁻¹ (S=O)	1700, 1689 cm⁻¹ (2×C=O), 1380 cm⁻¹ (NO₂)	2188 cm⁻¹ (CN), 1700 cm⁻¹ (C=O)

Crystallographic and Computational Insights

• The sulfolane group’s rigidity may promote stable crystal lattice formation.

Biological Activity

The compound 3-{3,5-dimethyl-4-[(5-oxopyrrolidin-2-yl)methyl]-1H-pyrazol-1-yl}-1lambda6-thiolane-1,1-dione is a complex heterocyclic molecule that integrates a thiolane ring, a pyrazole moiety, and a pyrrolidinone substituent. This structure suggests potential biological activities that merit investigation due to the known pharmacological properties of its constituent parts.

Structural Characteristics

This compound has the molecular formula $C_{14}H_{21}N_{3}O_{3}S$ and features multiple functional groups that may influence its biological interactions. The presence of the pyrazole ring is particularly significant in medicinal chemistry, as pyrazoles are frequently associated with various therapeutic effects.

Biological Activities

Compounds similar to 3-{3,5-dimethyl-4-[(5-oxopyrrolidin-2-yl)methyl]-1H-pyrazol-1-yl}-1lambda6-thiolane-1,1-dione have exhibited a range of biological activities:

• Antimicrobial Activity : Pyrazole derivatives have been documented to possess antibacterial properties. For instance, azopyrazole derivatives have shown activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli .
• Anticancer Potential : Research indicates that similar compounds can exhibit anticancer properties. For example, studies on related pyrazole derivatives demonstrated effectiveness in inhibiting cancer cell proliferation through various mechanisms .
• Anti-inflammatory Effects : The pyrazole nucleus has been linked to anti-inflammatory activity, which could be relevant for therapeutic applications in treating inflammatory diseases .

Case Studies and Research Findings

Several studies have explored the biological activity of compounds related to 3-{3,5-dimethyl-4-[(5-oxopyrrolidin-2-yl)methyl]-1H-pyrazol-1-yl}-1lambda6-thiolane-1,1-dione :

Table 1: Summary of Biological Activities

Compound	Activity Type	Reference
3-Methylpyrazole	Antimicrobial
4-Amino-thiazole	Anticancer
5-Oxopyrrolidine	Antiviral
6f (related compound)	VEGFR-2 Inhibition

In a recent study focusing on pyrazole derivatives, compounds were synthesized and evaluated for their antimicrobial activity using agar diffusion methods. Compounds with specific substitutions showed significant inhibition zones against E. coli and S. aureus, indicating their potential as effective antibacterial agents .

The mechanism by which 3-{3,5-dimethyl-4-[(5-oxopyrrolidin-2-yl)methyl]-1H-pyrazol-1-yl}-1lambda6-thiolane-1,1-dione may exert its biological effects likely involves interactions with specific molecular targets such as enzymes or receptors. The compound's structural features enable it to engage in hydrogen bonding and hydrophobic interactions, which are crucial for modulating biological activity.